Cas no 649757-00-6 (Benzoic acid, 4-(2,3,5,6-tetramethylbenzoyl)-, methyl ester)

• Product Name: Benzoic acid, 4-(2,3,5,6-tetramethylbenzoyl)-, methyl ester
• CAS No: 649757-00-6
• MF: C₁₉H₂₀O₃
• MW: 296.360305786133
• CID: 410015
• PubChem ID: 71377629
• Update Time: 2025-04-19

Benzoic acid, 4-(2,3,5,6-tetramethylbenzoyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2,3,5,6-tetramethylbenzoyl)-, methyl ester
• methyl 4-(2,3,5,6-tetramethylbenzoyl)benzoate
• 649757-00-6
• DTXSID80800262

• Inchi： 1S/C19H20O3/c1-11-10-12(2)14(4)17(13(11)3)18(20)15-6-8-16(9-7-15)19(21)22-5/h6-10H,1-5H3
• InChI Key： LGZBIIRWYOTPPW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)OC)=CC=1)C1C(C)=C(C)C=C(C)C=1C

Computed Properties

• Exact Mass: 296.1413
• Monoisotopic Mass: 296.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37